Cas no 61338-72-5 (1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone)

• Product Name: 1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
• CAS No: 61338-72-5
• MF: C₅H₆N₆O
• MW: 166.140738964081
• CID: 483384
• PubChem ID: 71396809
• Update Time: 2025-04-19

1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-6,8-dione, 7,9-dihydro-, 6-hydrazone
• 6-hydrazinyl-7,9-dihydropurin-8-one
• 6-Hydrazinyl-7,9-dihydro-8H-purin-8-one
• 61338-72-5
• DTXSID40818348

• Inchi： 1S/C5H6N6O/c6-11-4-2-3(7-1-8-4)10-5(12)9-2/h1H,6H2,(H3,7,8,9,10,11,12)
• InChI Key： HPORAVJEJIPGIT-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(C(=NC=N2)NN)N1

Computed Properties

• Exact Mass: 166.06048
• Monoisotopic Mass: 166.06030884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 103.9